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Compound of Interest

Compound Name: 5-(Boc-amino)-2-cyanopyridine

Cat. No.: B581984 Get Quote

Application Note: Synthesis of 5-(Boc-amino)-2-
cyanopyridine
For Researchers, Scientists, and Drug Development Professionals

Abstract
This document provides a detailed experimental protocol for the synthesis of 5-(Boc-amino)-2-
cyanopyridine, a valuable building block in medicinal chemistry and drug development. The

procedure involves the protection of the amino group of 5-amino-2-cyanopyridine using di-tert-

butyl dicarbonate (Boc₂O) under basic conditions. This protocol is designed to be

straightforward and reproducible, yielding the desired product in high purity.

Introduction
The tert-butoxycarbonyl (Boc) group is a widely used protecting group for amines in organic

synthesis due to its stability in a variety of reaction conditions and its facile removal under

acidic conditions.[1] The synthesis of 5-(Boc-amino)-2-cyanopyridine provides a key

intermediate for the elaboration of more complex molecules, particularly in the development of

novel therapeutics. The following protocol details the necessary reagents, conditions, and

work-up procedures for this transformation.
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Experimental Protocol
Materials:

5-amino-2-cyanopyridine

Di-tert-butyl dicarbonate (Boc₂O)

Triethylamine (TEA) or Diisopropylethylamine (DIPEA)

Tetrahydrofuran (THF), anhydrous

Ethyl acetate (EtOAc)

Saturated aqueous sodium bicarbonate (NaHCO₃) solution

Brine (saturated aqueous NaCl solution)

Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Round-bottom flask

Magnetic stirrer and stir bar

Ice bath

Separatory funnel

Rotary evaporator

Silica gel for column chromatography (optional)

Procedure:

Reaction Setup: To a clean, dry round-bottom flask equipped with a magnetic stir bar, add 5-

amino-2-cyanopyridine (1.0 equivalent).

Dissolution: Add anhydrous tetrahydrofuran (THF) to the flask to dissolve the starting

material. The amount of solvent should be sufficient to ensure complete dissolution.
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Addition of Base: Add triethylamine (TEA) or diisopropylethylamine (DIPEA) (1.5 equivalents)

to the solution. Stir the mixture at room temperature for 5-10 minutes.

Addition of Boc Anhydride: Cool the reaction mixture to 0 °C using an ice bath. To the cooled

and stirring solution, add di-tert-butyl dicarbonate (Boc₂O) (1.2 equivalents) portion-wise.

Reaction: Allow the reaction mixture to warm to room temperature and stir for 4-12 hours.

The progress of the reaction should be monitored by Thin Layer Chromatography (TLC) until

the starting material is consumed.

Quenching and Extraction: Once the reaction is complete, concentrate the mixture under

reduced pressure using a rotary evaporator to remove the THF. To the residue, add ethyl

acetate (EtOAc) and wash with saturated aqueous sodium bicarbonate (NaHCO₃) solution,

followed by brine.

Drying and Concentration: Separate the organic layer and dry it over anhydrous magnesium

sulfate (MgSO₄) or sodium sulfate (Na₂SO₄). Filter the drying agent and concentrate the

organic layer under reduced pressure to obtain the crude product.

Purification (Optional): If necessary, the crude product can be purified by column

chromatography on silica gel using a mixture of hexane and ethyl acetate as the eluent to

afford the pure 5-(Boc-amino)-2-cyanopyridine.
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Parameter Value Reference

Starting Material 5-amino-2-cyanopyridine [2][3]

Molecular Formula C₆H₅N₃ [2][3]

Molecular Weight 119.12 g/mol [2][3]

Reagents

Di-tert-butyl dicarbonate

(Boc₂O)
1.2 equivalents [4]

Triethylamine (TEA) 1.5 equivalents [4]

Reaction Conditions

Solvent Tetrahydrofuran (THF) [4]

Temperature 0 °C to Room Temperature [4]

Reaction Time 4 - 12 hours [4]

Product 5-(Boc-amino)-2-cyanopyridine [5]

CAS Number 814263-30-4 [5]

Molecular Formula C₁₁H₁₃N₃O₂ [5]

Molecular Weight 219.24 g/mol [5]

Typical Yield 80-95% [4]
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Click to download full resolution via product page

Caption: Experimental workflow for the synthesis of 5-(Boc-amino)-2-cyanopyridine.

Safety Precautions
Work in a well-ventilated fume hood.

Wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and

a lab coat.

5-amino-2-cyanopyridine is toxic if swallowed, in contact with skin, or if inhaled.[3] Handle

with care.

Triethylamine is flammable and corrosive.

Di-tert-butyl dicarbonate is a lachrymator.

Dispose of chemical waste according to institutional guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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amino-2-cyanopyridine-synthesis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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